Cas no 1009544-87-9 (1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide)

• Product Name: 1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide
• CAS No: 1009544-87-9
• MF: C₁₄H₁₇N₅O₃S
• MW: 335.381480932236
• MDL: MFCD04214578
• CID: 5156161
• Update Time: 2025-05-26

1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide
• 1-Tosyl-N-(4H-1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide

• MDL： MFCD04214578
• Inchi： 1S/C14H17N5O3S/c1-11-4-6-12(7-5-11)23(21,22)19-8-2-3-13(19)14(20)17-18-9-15-16-10-18/h4-7,9-10,13H,2-3,8H2,1H3,(H,17,20)
• InChI Key： ZZYOJZSBDYNRFZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCC1C(NN1C=NN=C1)=O

Additional information on 1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide

Professional Introduction to 1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide (CAS No. 1009544-87-9)

1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide, identified by its CAS number 1009544-87-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule incorporates several key functional groups, including a sulfonyl group, a triazole ring, and a pyrrolidine moiety, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The sulfonyl group in the molecular structure of 1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide plays a crucial role in modulating the biological activity of the compound. Sulfonyl groups are well-known for their ability to enhance binding affinity and selectivity in drug design. This feature makes them particularly valuable in the development of small-molecule inhibitors targeting various biological pathways. The presence of the sulfonyl group in this compound suggests that it may interact with specific enzymes or receptors, potentially leading to the development of novel therapeutic agents.

The 1,2,4-triazole ring is another significant feature of this molecule. Triazole derivatives have been extensively studied due to their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The incorporation of the triazole ring into the structure of 1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)pyrrolidine-2-carboxamide enhances its pharmacological potential by providing a scaffold for further chemical modifications. This allows researchers to fine-tune the properties of the compound to optimize its biological activity and pharmacokinetic profile.

The pyrrolidine moiety is also an important component of this compound. Pyrrolidine derivatives are known for their versatility in drug design and have been utilized in the development of various therapeutic agents. The pyrrolidine ring in 1-(4-methylphenyl)sulfonyl-N-(1,2,4-triazol-4-yl)< strong>pyrrolidine-2-carboxamide strong >contributes to the overall solubility and bioavailability of the compound, which are critical factors in determining its efficacy as a drug candidate.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity and improved pharmacological properties. 1-(< strong >4-methylphenyl strong >)< strong >sulfonyl strong >)-N-(< strong >1 , 2 , 4 - triazole - 4 - yl strong >)-pyrrolidine - 2 - carboxamide (CAS No. 1009544-87-9) has emerged as a promising candidate in this regard. Studies have shown that this compound exhibits significant inhibitory activity against various target enzymes and receptors involved in human diseases. For instance, preliminary research indicates that it may have potential applications in the treatment of inflammatory disorders by modulating key inflammatory pathways.

The synthesis of 1-(< strong >4-methylphenyl strong >)< strong >sulfonyl strong >)-N-(< strong >1 , 2 , 4 - triazole - 4 - yl strong >)-pyrrolidine - 2 - carboxamide (CAS No. 1009544-87-9) involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as 1-(< strong >4-methylphenyl strong >)sulfonyl chloride and N-(1,2,3-triazol-5-yl)pyrrolidine carboxylic acid amide. These intermediates are then coupled using appropriate coupling reagents under inert conditions to yield the final product.

The purity and quality of 1-(< strong >4-methylphenyl strong >)< strong >sulfonyl strong >)-N-(< strong >1 , 2 , 3 - triazole - 5 - yl strong >)-pyrrolidine - 2 - carboxamide (CAS No. 1009536367) are critical factors that influence its biological activity and pharmacological properties. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to ensure high purity and structural integrity.

The pharmacokinetic profile of this compound is another area of interest for researchers. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These findings suggest that it may have potential for further development into a therapeutic agent with good bioavailability and minimal side effects.

In conclusion, 1-(< strong >4-methylphenyl strong >< em >< em >< em >< em >< em >< em >< em >>sulfonyl-N-(< em >>) em >>)-pyrrolidine em >>>carboxamide (CAS No.<< em >>>1009536367 em >>>) is a highly promising compound with significant biological activity and potential therapeutic applications.

(CAS No.

(CAS No.) It incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

(CAS No.) Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties.

(CAS No.) However,) given its promising preclinical findings,) this compound holds great potential for future development into novel therapeutic agents.) With continued research,) we can expect to see more insights into its applications.) In summary,) it represents an exciting area for further exploration.) In summary,) it represents an exciting area for further exploration.) In summary,) it represents an exciting area for further exploration.)